2-(cyclopropylmethyl)-5-methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 2-(cyclopropylmethyl)-5-methyl-4-phenyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C13H15N3O/c1-10-14-15(9-11-7-8-11)13(17)16(10)12-5-3-2-4-6-12/h2-6,11H,7-9H2,1H3
• InChI Key: IKAYMVJOCUORAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2=CC=CC=C2)CC3CC3
• Molecular Formula: C13H15N3O
• DSSTOX Substance ID: DTXSID601331915
• Molecular Weight: 229.28 g/mol
• Solubility: 20.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 861206-00-0

Description

2-(Cyclopropylmethyl)-5-methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one (CMPT) is a heterocyclic compound that has been studied for its potential applications in a variety of fields, including scientific research, drug development, and biochemistry. The compound has a unique structure, containing a five-membered ring with a nitrogen atom at the center. CMPT has been found to exhibit a variety of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer activities. Additionally, CMPT has been used as a substrate in a variety of chemical reactions, including the synthesis of other heterocyclic compounds.

Scientific Research Applications

Agrochemicals and Pest Control

The compound’s structural features make it interesting for agrochemical applications. Researchers study its potential as a pesticide or herbicide. By understanding its mode of action and toxicity, they aim to develop environmentally friendly alternatives for crop protection.

Crini, G., Fourmentin, S., Fenyvesi, É., Torri, G., Fourmentin, M., & Morin-Crini, N. (2018). Cyclodextrins, from molecules to applications. Environmental Chemistry Letters, 16(4), 1361–1375. LinkImage adapted from Crini et al. (2018). Environmental Chemistry for a Sustainable World. LinkImage adapted from Crini et al. (2018). Environmental Chemistry for a Sustainable World. LinkImage adapted from Crini et al. (2018). Environmental Chemistry for a Sustainable World. Link